Cas no 74341-83-6 (N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride)

• Product Name: N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride
• CAS No: 74341-83-6
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 1770989
• Update Time: 2025-06-09

N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-MDA (hydrochloride)
• N-hydroxy MDA (hydrochloride)
• N-hydroxy MDA (hydrochloride) (exempt preparation)
• N-Hydroxy-MDA Hydrochloride
• N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride
• 1-(1,3-Benzodioxol-5-yl)-N-hydroxypropan-2-amine hydrochloride
• R0H604RFC0
• N-Hydroxy mda hydrochloride
• DSSTox_CID_28817
• DSSTox_RID_83086
• DSSTox_GSID_48891
• Tox21_112852
• N-Hydroxy mda hydrochloride [INCB:GREEN LIST]
• Q27287610
• N-[1-(1,3-benzodioxol-5-yl)propan-2-yl]hydroxylamine;hydrochloride
• 1,3-Benzodioxole-5-ethanamine, N-hydroxy-alpha-methyl-, hydrochloride

• Inchi： 1S/C10H13NO3.ClH/c1-7(11-12)4-8-2-3-9-10(5-8)14-6-13-9;/h2-3,5,7,11-12H,4,6H2,1H3;1H
• InChI Key： DMBCJQVFXIKFJX-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CC(C)NO

Computed Properties

• Exact Mass: 231.0662210 g/mol
• Monoisotopic Mass: 231.0662210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• Molecular Weight: 231.67

Additional information on N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride

Exploring N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride (CAS 74341-83-6): Properties, Applications, and Research Insights

N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride (CAS 74341-83-6) is a chemically modified derivative of the amphetamine class, notable for its unique structural features and potential research applications. The compound's hydroxy group and methylenedioxy ring contribute to its distinct physicochemical properties, making it a subject of interest in specialized studies. Researchers often explore its interactions with biological systems, though its applications remain strictly confined to controlled laboratory environments.

In recent years, the scientific community has shown growing interest in N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride due to its structural similarities to other compounds studied for their biochemical effects. The CAS 74341-83-6 identifier ensures precise identification in academic literature and regulatory documentation. Discussions around this compound frequently intersect with broader topics such as neurochemical research, metabolic pathways, and molecular pharmacology—areas that dominate current scientific discourse.

One of the most searched questions related to this compound revolves around its synthesis methods and analytical characterization. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are often employed to study its purity and stability. These methods align with modern trends in green chemistry and sustainable research practices, which prioritize minimal environmental impact.

The hydrochloride salt form of N-Hydroxy-3,4-methylenedioxyamphetamine enhances its solubility, a critical factor for in vitro studies. This property is frequently highlighted in forums discussing compound formulation and drug delivery systems. Additionally, its spectral data (e.g., NMR, IR) is a recurring topic in analytical chemistry circles, reflecting the demand for reproducible research protocols.

From a regulatory perspective, CAS 74341-83-6 is cataloged in chemical databases with strict adherence to international safety standards. Researchers emphasize the importance of proper handling protocols and ethical guidelines, particularly given the compound's structural complexity. These discussions often tie into larger debates about research transparency and open science initiatives.

Emerging technologies like artificial intelligence (AI) in chemical prediction have also brought attention to compounds like N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride. Predictive modeling tools are increasingly used to simulate its behavior in theoretical studies, reducing the need for extensive empirical testing. This aligns with the broader shift toward computational chemistry and data-driven research.

In summary, N-Hydroxy-3,4-methylenedioxyamphetamine hydrochloride (CAS 74341-83-6) represents a niche yet significant area of chemical research. Its study intersects with cutting-edge scientific trends, from analytical method development to computational advancements, while maintaining a focus on safety and ethical research practices. As the scientific landscape evolves, this compound will likely remain a point of reference in specialized academic discussions.